1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-methoxyphenoxy)ethanone

• IUPAC Name: 1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C23H22FN7O3/c1-33-18-5-7-19(8-6-18)34-14-20(32)29-9-11-30(12-10-29)22-21-23(26-15-25-22)31(28-27-21)17-4-2-3-16(24)13-17/h2-8,13,15H,9-12,14H2,1H3
• InChI Key: VAEKQIRIECJLCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)F
• Molecular Formula: C23H22FN7O3
• Molecular Weight: 463.5 g/mol

Description

1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-methoxyphenoxy)ethanone is a useful research compound. Its molecular formula is C23H22FN7O3 and its molecular weight is 463.473. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Antimicrobial Properties : Research demonstrates that some triazole derivatives, which are structurally similar to the compound , show good to moderate activities against various microorganisms. This suggests potential use in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antagonist Activity

• 5-HT2 Antagonist Activity : Certain triazole derivatives, which share a resemblance with the compound , have shown significant 5-HT2 antagonist activity. This points towards potential applications in neurological or psychiatric disorders (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).

Anticancer Activity

• Anticancer Potential : Some novel derivatives containing elements of the compound's structure have been evaluated for their anticancer activity, particularly against human glioblastoma and breast cancer cell lines. This highlights the potential use in cancer research and treatment (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Synthesis of β-lactam Antibiotics

• β-lactam Antibiotics Production : Research indicates that certain derivatives, related to this compound, play a key role in the synthesis of β-lactam antibiotics, essential in combating bacterial infections (Cainelli, Galletti, & Giacomini, 1998).

Antinociceptive Agents

• Non-Opiate Antinociceptive Agents : Studies have shown that some compounds, structurally similar to the discussed compound, exhibit significant non-opiate antinociceptive (pain-relieving) properties, which could be beneficial in pain management (Viaud, Jamoneau, Flouzat, Bizot-Espiard, Pfeiffer, Renard, Caignard, Adam, & Guillaumet, 1995).